(R)-1-(pyridin-2-yl)propan-1-amine
Overview
Description
(R)-1-(pyridin-2-yl)propan-1-amine, also known as R-PPA, is a chiral amine that has gained significant attention in the scientific community due to its potential applications in drug development and synthesis. R-PPA is a versatile building block that can be used in the synthesis of a wide range of pharmaceuticals and biologically active compounds. In
Scientific Research Applications
(R)-1-(pyridin-2-yl)propan-1-amine has been extensively studied for its potential applications in drug development and synthesis. It is a key intermediate in the synthesis of various pharmaceuticals, including antihistamines, antipsychotics, and antidepressants. (R)-1-(pyridin-2-yl)propan-1-amine is also used in the synthesis of biologically active compounds, such as chiral ligands and catalysts.
Mechanism of Action
The mechanism of action of (R)-1-(pyridin-2-yl)propan-1-amine is not well understood. However, it is believed to act as a chiral auxiliary in various chemical reactions, facilitating the formation of chiral products. (R)-1-(pyridin-2-yl)propan-1-amine has also been shown to exhibit antibacterial and antifungal activity, although the mechanism of action for these effects is unclear.
Biochemical and Physiological Effects:
(R)-1-(pyridin-2-yl)propan-1-amine has not been extensively studied for its biochemical and physiological effects. However, it has been shown to exhibit low toxicity and good biocompatibility, making it a promising candidate for use in drug development.
Advantages and Limitations for Lab Experiments
One of the main advantages of (R)-1-(pyridin-2-yl)propan-1-amine is its versatility as a building block in the synthesis of various pharmaceuticals and biologically active compounds. Additionally, (R)-1-(pyridin-2-yl)propan-1-amine is easy to synthesize and has good stability, making it a convenient reagent for laboratory experiments. However, (R)-1-(pyridin-2-yl)propan-1-amine is relatively expensive and may not be readily available in all laboratories.
Future Directions
There are several future directions for research on (R)-1-(pyridin-2-yl)propan-1-amine. One area of interest is the development of new synthetic routes for (R)-1-(pyridin-2-yl)propan-1-amine that are more efficient and cost-effective. Additionally, further studies are needed to understand the mechanism of action of (R)-1-(pyridin-2-yl)propan-1-amine and its potential applications in drug development. Finally, investigations into the toxicity and biocompatibility of (R)-1-(pyridin-2-yl)propan-1-amine are needed to determine its safety for use in humans.
In conclusion, (R)-1-(pyridin-2-yl)propan-1-amine is a chiral amine that has gained significant attention in the scientific community due to its potential applications in drug development and synthesis. Its versatility as a building block, ease of synthesis, and good stability make it a promising candidate for laboratory experiments. Future research on (R)-1-(pyridin-2-yl)propan-1-amine should focus on developing new synthetic routes, understanding its mechanism of action, and investigating its toxicity and biocompatibility.
properties
IUPAC Name |
(1R)-1-pyridin-2-ylpropan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-2-7(9)8-5-3-4-6-10-8/h3-7H,2,9H2,1H3/t7-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARIBPNACTHQUIK-SSDOTTSWSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=N1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C1=CC=CC=N1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1-(pyridin-2-yl)propan-1-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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